2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide

• CAS RN: 10595-66-1
• Molecular Formula: C8H6F3NO2
• Molecular Weight: 205.13 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C8H6F3NO2/c9-8(10,11)7(14)12-5-3-1-2-4-6(5)13/h1-4,13H,(H,12,14)
• InChI Key: JAMGJPVAHWWYJW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C(F)(F)F)O
• synonyms: AcetaMide, 2,2,2-trifluoro-N-(2-hydroxyphenyl)-

Description

2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide, also known as TFAA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFAA is a white crystalline powder that is highly soluble in water and has a melting point of 168-170°C.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide is not fully understood. However, it is believed that 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide interacts with proteins and other biomolecules by forming hydrogen bonds and hydrophobic interactions. 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide has also been shown to affect the stability and conformation of proteins, leading to their denaturation.
Biochemical and Physiological Effects:
2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In one study, 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide was found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide has also been shown to affect the activity of other enzymes, such as trypsin and chymotrypsin, which are involved in protein digestion.

Advantages and Limitations for Lab Experiments

2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide has several advantages for use in lab experiments. It is highly soluble in water and has a high purity, making it easy to handle and use. 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide is also stable under a wide range of conditions, including high temperatures and acidic or basic environments. However, 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide. One area of interest is the development of new synthesis methods for 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide that are more efficient and environmentally friendly. Another area of research is the identification of new applications for 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide, such as its use as a reagent in the synthesis of new pharmaceuticals. Additionally, further studies are needed to fully understand the mechanism of action of 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide and its effects on biomolecules.

Synthesis Methods

2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide can be synthesized by reacting 2-hydroxyacetophenone with trifluoroacetic anhydride in the presence of a catalyst such as pyridine. The reaction takes place at room temperature and yields 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide as a white crystalline solid with a high purity.

Scientific Research Applications

2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide has been used in various scientific research studies, including as a reagent in the synthesis of pharmaceuticals, as a protein denaturant, and as a solvent for biochemical assays. 2,2,2-trifluoro-N-(2-hydroxyphenyl)acetamide has also been used as a derivatizing agent for the analysis of amino acids and peptides by gas chromatography-mass spectrometry.